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Introduction
Argon-39 (³⁹Ar), a cosmogenic radioisotope with a half-life of 269 years, is an invaluable tracer

for dating environmental samples in the age range of 50 to 1,800 years.[1][2] This range

bridges the gap between younger tracers like tritium (³H) and older ones like Carbon-14 (¹⁴C).

[3] Its applications are crucial in fields such as oceanography, glaciology, hydrology, and

atmospheric studies for understanding water mass flow, groundwater residence times, and ice

core dating.[1][4] However, the extremely low isotopic abundance of ³⁹Ar in the environment

(on the order of 10⁻¹⁵ to 10⁻¹⁷) presents a significant analytical challenge, necessitating highly

sensitive "low-level" detection methods.[1]

This document provides detailed application notes and experimental protocols for the three

primary low-level counting methods for ³⁹Ar detection: Ultra-Low Background Proportional

Counting (ULBPC), Accelerator Mass Spectrometry (AMS), and Atom Trap Trace Analysis

(ATTA).

Methods Overview and Data Presentation
The selection of a suitable ³⁹Ar detection method depends on factors such as required

sensitivity, available sample size, and desired measurement time. The following table

summarizes the key quantitative parameters for each technique.
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Parameter

Ultra-Low
Background
Proportional
Counting (ULBPC)

Accelerator Mass
Spectrometry
(AMS)

Atom Trap Trace
Analysis (ATTA)

Principle

Gas ionization and

direct counting of beta

decay events.

Isotope separation

and direct atom

counting using a

particle accelerator.

Laser-based trapping

and fluorescence

detection of individual

atoms.

Sensitivity

Sufficient to date

water masses up to

1000 years old.[4]

High, capable of

detecting ultra-low

levels of ³⁹Ar and ⁴²Ar.

[5][6]

Extremely high,

enabling analysis at

the 10⁻¹⁶ level and

single-atom detection.

[1][7]

Sample Size (Argon) Liters of argon gas.[4]

Milligram or less of

solid sample material

after conversion.[8]

0.3 to 1 mL STP of

argon gas.[3]

Sample Size

(Water/Ice)
Many tons of water.[1]

Kilogram-sized water

or ice samples.[1][3]

Measurement Time

Can be lengthy,

depending on the ³⁹Ar

activity.

A few minutes for a

single measurement.

[9]

Can be over 10 hours

to complete an

analysis.[1]

Key Advantages

Relatively lower cost

and complexity

compared to AMS and

ATTA.

High precision and

ability to reject

isobaric interferences.

[6]

Extremely high

selectivity and

sensitivity, requiring

small sample sizes.[1]

[3]

Key Limitations

Requires large sample

sizes and is

susceptible to

background radiation.

[1][4]

High cost, complexity,

and requires a particle

accelerator facility.[10]

Low atom count rate

can lead to long

measurement times.

[1]
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Experimental Protocols
Ultra-Low Background Proportional Counting (ULBPC)
This method involves detecting the beta particles emitted from the decay of ³⁹Ar in a gaseous

sample. The detector is constructed from materials with extremely low intrinsic radioactivity and

is heavily shielded to reduce background from cosmic rays and environmental radiation.[11][12]

Protocol:

Sample Collection and Degassing:

For groundwater samples, a degassing instrument is used in the field to extract dissolved

gases.[13][14]

The collected gas, primarily composed of air, is stored in a sample bag.[15]

Argon Separation and Purification:

The gas sample is processed through a purification line to separate argon from other

gases like nitrogen, oxygen, and methane.[15][16] This is often achieved using cryogenic

and chemical trapping techniques.[13]

The purified argon is then mixed with a counting gas, typically methane (P10 gas), to

ensure proper detector operation.[4][16]

Loading the Proportional Counter:

The argon-methane mixture is loaded into the ultra-low background proportional counter.

[15] The pressure is carefully controlled to achieve the desired gas gain.

Low-Level Counting:

The detector is placed in a heavily shielded environment, often deep underground, to

minimize cosmic-ray induced background.

The beta decay events from ³⁹Ar are counted over an extended period. The energy of the

events is recorded to distinguish ³⁹Ar signals from background.[16]
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Data Analysis:

The count rate in the energy region of interest for ³⁹Ar is determined.

Background subtraction is performed using measurements of a ³⁹Ar-free argon sample.

The age of the sample is calculated based on the measured ³⁹Ar activity and its known

atmospheric concentration.[14]

Accelerator Mass Spectrometry (AMS)
AMS is a highly sensitive technique that directly counts the number of ³⁹Ar atoms in a sample.

It uses a particle accelerator to accelerate ions to high energies, allowing for the separation of

³⁹Ar from its stable isobar ³⁹K and other interfering ions.[10][17]

Protocol:

Sample Preparation:

The argon gas sample is typically converted into a solid target material suitable for the ion

source of the AMS system. This can involve implantation into a metal matrix.

For geological samples, minerals are separated, and the rock is crushed and sieved.[18]

Ion Source and Acceleration:

The solid target is placed in an ion source where it is sputtered to produce a beam of

negative ions.[8]

The ion beam is injected into a tandem accelerator.[10]

Stripping and Isobar Separation:

Inside the high-voltage terminal of the accelerator, the negative ions pass through a thin

carbon foil or a gas stripper, which removes several electrons, converting them into

positive ions.[10] This process breaks up molecular isobars.
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The high-energy positive ions are then passed through a series of magnetic and

electrostatic analyzers.[8] These analyzers separate the ions based on their mass-to-

charge ratio, effectively isolating ³⁹Ar from ³⁹K and other background ions.[6]

Detection and Counting:

The separated ³⁹Ar ions are directed into a detector, such as a gas ionization chamber or

a solid-state detector, which counts individual ions.[8]

The stable isotope ³⁸Ar is also measured to normalize the ³⁹Ar count and determine the

isotopic ratio.[1]

Data Analysis:

The measured ³⁹Ar/³⁸Ar ratio is compared to that of a standard with a known ³⁹Ar

concentration to calculate the amount of ³⁹Ar in the sample.

The age is then determined from the calculated ³⁹Ar concentration.

Atom Trap Trace Analysis (ATTA)
ATTA is a laser-based technique that allows for the selective trapping and detection of

individual ³⁹Ar atoms.[7] It is renowned for its exceptional sensitivity and ability to work with

very small samples.[1]

Protocol:

Sample Collection and Purification:

Similar to ULBPC, argon is extracted from the environmental sample (water or ice).[13]

The argon gas is then purified to a high degree to remove any interfering gases.[13]

Metastable Atom Production:

The argon atoms are excited to a metastable state using an RF discharge or other

methods.[7] This is necessary because laser trapping from the ground state of argon is not

feasible.[3]
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Atom Trapping and Detection:

The metastable argon atoms are directed into a magneto-optical trap (MOT).

A specific set of lasers, tuned to the atomic transitions of ³⁹Ar, is used to cool and trap only

the ³⁹Ar atoms.[7]

The trapped ³⁹Ar atoms fluoresce as they are excited by the laser light. This fluorescence

is detected by a sensitive CCD camera or a photomultiplier tube, allowing for the counting

of individual atoms.[7]

Isotope Ratio Measurement:

The system frequently switches between counting ³⁹Ar atoms and measuring the stable

isotope ³⁸Ar to suppress drift effects in the trapping efficiency and obtain a precise isotope

ratio.[3]

Data Analysis:

The measured ³⁹Ar/³⁸Ar ratio is used to determine the concentration of ³⁹Ar in the sample.

The age of the sample is then calculated based on this concentration.[3]
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Caption: Workflow for Argon-39 detection using ULBPC.
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Caption: Workflow for Argon-39 detection using AMS.

Sample Preparation Atom Trap Trace Analysis Data Analysis

Environmental Sample
(Water/Ice) Degassing & Purification Metastable State

Production (RF Discharge)
Magneto-Optical Trap

(Laser Cooling & Trapping)
Fluorescence Detection
(Single Atom Counting)

Isotope Ratio Measurement
(³⁹Ar/³⁸Ar) Age Calculation

Click to download full resolution via product page

Caption: Workflow for Argon-39 detection using ATTA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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